Cas no 2680841-09-0 (6-Acetamido-1,2,4-triazine-5-carboxylic acid)

• Product Name: 6-Acetamido-1,2,4-triazine-5-carboxylic acid
• CAS No: 2680841-09-0
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 5650711
• PubChem ID: 165910764
• Update Time: 2023-09-20

6-Acetamido-1,2,4-triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271335
• 6-acetamido-1,2,4-triazine-5-carboxylic acid
• 2680841-09-0
• 6-Acetamido-1,2,4-triazine-5-carboxylic acid

• Inchi： 1S/C6H6N4O3/c1-3(11)9-5-4(6(12)13)7-2-8-10-5/h2H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： FNFXQHWFKKEYGK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=C(C(=O)O)N=CN=N1

Computed Properties

• Exact Mass: 182.04399007g/mol
• Monoisotopic Mass: 182.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 105Ų